Cas no 891077-31-9 (N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide
• CAS No: 891077-31-9
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5319632
• PubChem ID: 17373385
• Update Time: 2025-05-24

N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-2-imino-2H-1-benzopyran-3-carboxamide
• AKOS005715072
• 2H-1-Benzopyran-3-carboxamide, N-(4-ethoxyphenyl)-2-imino-
• KPGNBIXWXJOOEV-UHFFFAOYSA-N
• N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide
• F6782-3651
• STL136337
• 891077-31-9

• Inchi： 1S/C18H16N2O3/c1-2-22-14-9-7-13(8-10-14)20-18(21)15-11-12-5-3-4-6-16(12)23-17(15)19/h3-11,19H,2H2,1H3,(H,20,21)
• InChI Key： KPGNBIXWXJOOEV-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC(=CC=2)OCC)=O)=CC2C=CC=CC1=2)=N

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 244-246 °C
• pka: 11.46±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide

Professional Introduction to N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide (CAS No. 891077-31-9)

N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide, a compound with the CAS number 891077-31-9, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The combination of its chromene backbone and ethoxyphenyl substituent offers unique chemical properties that make it a valuable candidate for further investigation.

The chromene core of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide is known for its stability and reactivity, which are highly beneficial in the synthesis of complex pharmaceuticals. The presence of the imino group at the 2-position introduces a site for further functionalization, enabling the development of derivatives with enhanced biological activity. This structural feature has been exploited in recent studies to explore its role in modulating biological pathways.

Recent research has highlighted the potential of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide in the development of novel therapeutic agents. Specifically, studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory and oxidative stress-related diseases. The ethoxyphenyl group, in particular, has been shown to enhance binding affinity to target proteins, thereby improving the compound's pharmacological profile.

In vitro experiments have revealed that N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide exhibits significant anti-inflammatory properties. It has been observed to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This effect is attributed to its ability to interfere with signaling pathways that lead to inflammation, making it a promising candidate for treating chronic inflammatory conditions.

Furthermore, the compound has shown promise in protecting against oxidative stress-induced cell damage. Reactive oxygen species (ROS) are known to cause cellular damage by oxidizing biomolecules, leading to various pathological conditions. N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide has been found to scavenge ROS, thereby mitigating oxidative stress and preventing subsequent cellular damage.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide have also been thoroughly investigated. Studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, its metabolic stability suggests that it can be effectively processed by the body without undergoing rapid degradation.

One of the most intriguing aspects of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide is its mechanism of action. Unlike many traditional therapeutic agents that target specific enzymes or receptors, this compound appears to exert its effects through multiple pathways simultaneously. This polypharmacological approach may contribute to its broad-spectrum activity and reduce the likelihood of resistance development.

The synthesis of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide involves a series of well-defined chemical steps that highlight the expertise required in organic synthesis. The process typically begins with the condensation of 4-hydroxyacetophenone with ethyl acetoacetate under basic conditions, followed by cyclization and subsequent functionalization at the 3-position with an amide group. Each step must be carefully controlled to ensure high yield and purity.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the structure of N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide. These techniques provide detailed information about the molecular structure, confirming the presence of all intended functional groups and ensuring that impurities are minimized.

In conclusion, N-(4-et

...